5-Bromo-2-methoxypyridine-4-boronic acid
Overview
Description
5-Bromo-2-methoxypyridine-4-boronic acid is a chemical compound with the empirical formula C6H7BBrNO3 and a molecular weight of 231.84 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
Pinacol boronic esters, such as 5-Bromo-2-methoxypyridine-4-boronic acid, are highly valuable building blocks in organic synthesis . Protodeboronation of these esters is not well developed, but a catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters utilizing a radical approach has been reported .Chemical Reactions Analysis
The protodeboronation of pinacol boronic esters, such as 5-Bromo-2-methoxypyridine-4-boronic acid, has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B . This process involves a radical approach and is paired with a Matteson–CH2–homologation .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-2-methoxypyridine-4-boronic acid include a molecular weight of 231.84 , a boiling point of 80 °C/12 mmHg , and a density of 1.453 g/mL at 25 °C .Scientific Research Applications
Medicinal Chemistry Fimepinostat Synthesis
5-Bromo-2-methoxypyridine-4-boronic acid is utilized in the synthesis of Fimepinostat (CUDC-907), a drug investigated for treating various cancers such as lymphoma, solid tumors, breast cancer, and multiple myeloma .
Organic Synthesis Building Block
This compound serves as a building block for the β-alanine moiety of an αvβ3 antagonist, which is involved in the development of treatments targeting specific biological pathways .
Catalysis Suzuki–Miyaura Coupling
It is used in Suzuki–Miyaura cross-coupling reactions, a widely applied method for forming carbon–carbon bonds under mild conditions that are tolerant of various functional groups .
Receptor Antagonist Synthesis
The compound is also a precursor for synthesizing potent and selective somatostatin sst3 receptor antagonists, which have implications in treating neuroendocrine tumors .
Photoredox Catalysis
In photoredox catalysis, this boronic acid can participate in protodeboronation reactions, which are essential steps in organic synthesis and drug discovery processes .
Safety and Hazards
5-Bromo-2-methoxypyridine-4-boronic acid is harmful by inhalation, in contact with skin, and if swallowed . It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended .
Mechanism of Action
Target of Action
The primary target of 5-Bromo-2-methoxypyridine-4-boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM coupling reaction, which also involves oxidative addition .
Biochemical Pathways
The compound is involved in the SM coupling reaction pathway . This pathway conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s role in this pathway contributes to the formation of new carbon-carbon bonds .
Pharmacokinetics
It’s known that the compound is a relatively stable, readily prepared, and generally environmentally benign organoboron reagent
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds through the SM coupling reaction . This reaction is mild and functional group tolerant, making it a versatile tool in organic synthesis .
properties
IUPAC Name |
(5-bromo-2-methoxypyridin-4-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BBrNO3/c1-12-6-2-4(7(10)11)5(8)3-9-6/h2-3,10-11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNJUFOAOSUTWIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=NC=C1Br)OC)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BBrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70475802 |
Source
|
| Record name | 5-Bromo-2-methoxypyridine-4-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70475802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.84 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-methoxypyridine-4-boronic acid | |
CAS RN |
957060-94-5 |
Source
|
| Record name | B-(5-Bromo-2-methoxy-4-pyridinyl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=957060-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2-methoxypyridine-4-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70475802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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